![molecular formula C10H7NS B009590 Propa-1,2-dienyl-benzothiazole CAS No. 109948-61-0](/img/structure/B9590.png)
Propa-1,2-dienyl-benzothiazole
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Overview
Description
Propa-1,2-dienyl-benzothiazole, also known as PBTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including drug discovery and material science. PBTA is a heterocyclic compound that contains a benzothiazole ring and a propadiene group.
Mechanism of Action
The mechanism of action of Propa-1,2-dienyl-benzothiazole is not fully understood. However, it has been suggested that its biological activities may be attributed to its ability to interact with biomolecules such as proteins and nucleic acids. This compound has been shown to bind to DNA, leading to DNA damage and ultimately cell death.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound has antimicrobial activity against a range of bacterial and fungal strains. It has also been found to inhibit the growth of cancer cells in vitro and in vivo. This compound has been shown to exhibit antioxidant activity, which may be attributed to its ability to scavenge free radicals.
Advantages and Limitations for Lab Experiments
One of the advantages of Propa-1,2-dienyl-benzothiazole is its relatively simple synthesis method, which makes it readily accessible for research purposes. This compound has also been found to exhibit a range of biological activities, making it a versatile compound for various applications. However, one limitation of this compound is its low solubility in water, which may limit its use in certain applications.
Future Directions
There are several future directions for research on Propa-1,2-dienyl-benzothiazole. One area of interest is the development of this compound derivatives with enhanced biological activities. Another area of research is the synthesis of this compound-based materials for various applications, including optoelectronics and sensing. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential as a therapeutic agent.
Conclusion
In conclusion, this compound is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound can be synthesized through a reaction between 2-mercaptobenzothiazole and propargyl bromide in the presence of a base. This compound has been found to exhibit various biological activities, including antimicrobial, antitumor, and antioxidant properties. There are several future directions for research on this compound, including the development of this compound derivatives with enhanced biological activities and the synthesis of this compound-based materials for various applications.
Synthesis Methods
Propa-1,2-dienyl-benzothiazole can be synthesized through a reaction between 2-mercaptobenzothiazole and propargyl bromide in the presence of a base such as potassium carbonate. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of this compound as a yellow crystalline solid.
Scientific Research Applications
Propa-1,2-dienyl-benzothiazole has been found to exhibit various biological activities, including antimicrobial, antitumor, and antioxidant properties. It has also shown potential as a fluorescent probe for the detection of metal ions. In addition, this compound has been used as a ligand in the synthesis of metal complexes for catalytic applications.
Properties
109948-61-0 | |
Molecular Formula |
C10H7NS |
Molecular Weight |
173.24 g/mol |
InChI |
InChI=1S/C10H7NS/c1-2-5-10-11-8-6-3-4-7-9(8)12-10/h3-7H,1H2 |
InChI Key |
FCIUVFATJSRWOI-UHFFFAOYSA-N |
SMILES |
C=C=CC1=NC2=CC=CC=C2S1 |
Canonical SMILES |
C=C=CC1=NC2=CC=CC=C2S1 |
synonyms |
Benzothiazole, 2-(1,2-propadienyl)- (9CI) |
Origin of Product |
United States |
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